Cas no 149196-71-4 ((5-Methoxycarbonylamino-[1,2,4]Thiadiazol-3-Yl)-Acetic Acid Methyl Ester)

• Product Name: (5-Methoxycarbonylamino-[1,2,4]Thiadiazol-3-Yl)-Acetic Acid Methyl Ester
• CAS No: 149196-71-4
• MF: C₇H₉N₃O₄S
• MW: 231.229059934616
• CID: 1324478
• PubChem ID: 10198517
• Update Time: 2025-04-20

(5-Methoxycarbonylamino-[1,2,4]Thiadiazol-3-Yl)-Acetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (5-Methoxycarbonylamino-[1,2,4]Thiadiazol-3-Yl)-Acetic Acid Methyl Ester
• 149196-71-4
• SCHEMBL8573320
• DB-223197

• Inchi： 1S/C7H9N3O4S/c1-13-5(11)3-4-8-6(15-10-4)9-7(12)14-2/h3H2,1-2H3,(H,8,9,10,12)
• InChI Key： NCRMKDIALKPINM-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC)=NC(CC(=O)OC)=N1

Computed Properties

• Exact Mass: 231.03147
• Monoisotopic Mass: 231.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.467±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 90.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles